Cas no 844879-29-4 (3-Bromo-4'-ethylbenzophenone)

3-Bromo-4'-ethylbenzophenone is a brominated benzophenone derivative characterized by the presence of a bromo substituent at the 3-position and an ethyl group at the 4'-position of the benzophenone scaffold. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its distinct substitution pattern enhances reactivity in cross-coupling reactions, such as Suzuki or Heck couplings, facilitating the construction of complex molecular architectures. The ethyl group contributes to improved solubility in organic solvents, while the bromo moiety offers a handle for further functionalization. This compound is valued for its stability and compatibility with a range of synthetic conditions.
3-Bromo-4'-ethylbenzophenone structure
3-Bromo-4'-ethylbenzophenone structure
Product Name:3-Bromo-4'-ethylbenzophenone
CAS No:844879-29-4
MF:C15H13BrO
MW:289.167123556137
CID:870839
Update Time:2025-11-02

3-Bromo-4'-ethylbenzophenone Chemical and Physical Properties

Names and Identifiers

    • (3-bromophenyl)(4-ethylphenyl)methanone
    • (3-bromophenyl)-(4-ethylphenyl)methanone
    • 3-BroMo-4'-ethylbenzophenone
    • 3-Bromo-4'-ethylbenzophenone
    • Inchi: 1S/C15H13BrO/c1-2-11-6-8-12(9-7-11)15(17)13-4-3-5-14(16)10-13/h3-10H,2H2,1H3
    • InChI Key: CNSGNFMHURGGPA-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C(C1C=CC(=CC=1)CC)=O

Computed Properties

  • Exact Mass: 288.01500
  • Monoisotopic Mass: 288.015
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.335
  • Boiling Point: 387.3°C at 760 mmHg
  • Flash Point: 65°C
  • Refractive Index: 1.592
  • PSA: 17.07000
  • LogP: 4.24250

3-Bromo-4'-ethylbenzophenone Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

3-Bromo-4'-ethylbenzophenone Pricemore >>

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Additional information on 3-Bromo-4'-ethylbenzophenone

3-Bromo-4'-ethylbenzophenone (CAS No. 844879-29-4): Properties, Applications, and Market Insights

3-Bromo-4'-ethylbenzophenone (CAS No. 844879-29-4) is a specialized organic compound belonging to the benzophenone family. This compound has garnered significant attention in recent years due to its unique chemical properties and versatile applications in various industries. Researchers and manufacturers are increasingly exploring its potential, especially in the fields of pharmaceutical intermediates, organic synthesis, and material science.

The molecular structure of 3-Bromo-4'-ethylbenzophenone features a bromine substituent at the 3-position and an ethyl group at the 4'-position of the benzophenone backbone. This specific arrangement contributes to its distinct reactivity and makes it valuable for cross-coupling reactions in synthetic chemistry. Recent studies have shown that this compound can serve as a crucial building block for more complex molecules, particularly in the development of advanced materials and functional chemicals.

One of the most searched questions about 3-Bromo-4'-ethylbenzophenone relates to its synthesis methods. The compound is typically prepared through Friedel-Crafts acylation followed by bromination, with yields optimized through careful control of reaction conditions. Current research trends focus on developing more eco-friendly synthesis routes, aligning with the growing demand for green chemistry solutions. The compound's melting point (typically between 80-85°C) and solubility profile (soluble in common organic solvents like ethanol and dichloromethane) make it particularly useful for various industrial processes.

In the pharmaceutical sector, 3-Bromo-4'-ethylbenzophenone CAS 844879-29-4 has shown promise as an intermediate for drug development. Its structural features allow for diverse modifications, making it valuable in creating potential therapeutic agents. Recent patent literature reveals its application in developing compounds with biological activity, though specific medical uses are still under investigation. This aligns with current industry trends focusing on small molecule drug discovery and targeted therapies.

The material science field has also benefited from applications of 3-Bromo-4'-ethylbenzophenone. Its incorporation into polymer systems and liquid crystal formulations has been explored, particularly for creating materials with specific optical or electronic properties. With the growing interest in smart materials and advanced coatings, this compound's potential continues to expand. Researchers are particularly interested in how its photophysical properties might be utilized in optoelectronic devices.

Market analysis shows increasing demand for 3-Bromo-4'-ethylbenzophenone 844879-29-4, particularly from research institutions and specialty chemical manufacturers. The compound's global availability has improved in recent years, with suppliers offering various purity grades (typically 95%-99%) to meet different application requirements. Pricing trends reflect its status as a specialty chemical, with costs influenced by raw material availability and production scale. Current market discussions frequently address supply chain optimization and quality control measures for such specialized compounds.

From a safety perspective, proper handling of 3-Bromo-4'-ethylbenzophenone requires standard laboratory precautions. While not classified as highly hazardous, appropriate personal protective equipment (PPE) including gloves and eye protection is recommended during handling. Storage should be in cool, dry conditions away from strong oxidizers. These safety considerations are particularly important given current industry emphasis on laboratory safety standards and chemical handling protocols.

Environmental considerations for 3-Bromo-4'-ethylbenzophenone have gained attention in line with broader sustainability initiatives. While specific ecotoxicity data may be limited, proper disposal methods consistent with local regulations are essential. The chemical industry's shift toward greener alternatives has prompted research into more sustainable derivatives of this compound, addressing growing concerns about chemical footprint and environmental impact.

Future research directions for 3-Bromo-4'-ethylbenzophenone CAS No. 844879-29-4 likely include exploration of its potential in catalysis and nanomaterial synthesis. The compound's versatility makes it a candidate for developing novel metal-organic frameworks (MOFs) or other advanced materials. Additionally, its potential role in organic electronics and photovoltaic applications warrants further investigation, particularly given the growing demand for renewable energy technologies.

For researchers and industry professionals seeking 3-Bromo-4'-ethylbenzophenone suppliers, it's important to verify certificates of analysis and quality assurance documentation. The compound is typically available in small to medium quantities from specialty chemical providers, with some offering custom synthesis services. Current market trends emphasize the importance of supplier reliability and technical support when sourcing such specialized chemicals.

In conclusion, 3-Bromo-4'-ethylbenzophenone (844879-29-4) represents an important chemical building block with diverse applications across multiple scientific disciplines. Its unique structural features and reactivity profile continue to make it valuable for both research and industrial applications. As scientific understanding advances and new applications emerge, this compound is likely to maintain its relevance in specialty chemistry and material development sectors. The growing body of research surrounding this molecule suggests it will remain an area of active investigation in the coming years.

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